Cas no 379725-41-4 (3,4-Diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide)

• Product Name: 3,4-Diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide
• CAS No: 379725-41-4
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 843428
• PubChem ID: 3392669
• Update Time: 2025-10-19

3,4-Diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-DIAMINO-N-(2-METHOXY-PHENYL)-BENZENESULFONAMIDE
• SB82394
• G21125
• SR-01000032459
• AKOS000116079
• 379725-41-4
• SR-01000032459-1
• J-511127
• 3,4-diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide
• EN300-02489
• 3,4-diamino-N-(2-methoxyphenyl)benzenesulfonamide
• Z56827054
• 3,4-Diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide

• MDL： MFCD03152344
• Inchi： 1S/C13H15N3O3S/c1-19-13-5-3-2-4-12(13)16-20(17,18)9-6-7-10(14)11(15)8-9/h2-8,16H,14-15H2,1H3
• InChI Key： ADBXIRYZQXIXOA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)N)(NC1C=CC=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 293.08341252g/mol
• Monoisotopic Mass: 293.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 116Ų

Additional information on 3,4-Diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide

Recent Advances in the Study of 3,4-Diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide (CAS: 379725-41-4)

3,4-Diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide (CAS: 379725-41-4) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been investigated for its biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential.

One of the key areas of research has been the compound's role as a potential inhibitor of carbonic anhydrase (CA) enzymes. CAs are a family of metalloenzymes that play critical roles in various physiological processes, including pH regulation, CO2 transport, and electrolyte secretion. Dysregulation of CA activity has been implicated in numerous diseases, such as glaucoma, epilepsy, and cancer. Recent in vitro studies have demonstrated that 3,4-Diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide exhibits selective inhibition against specific CA isoforms, suggesting its potential as a targeted therapeutic agent.

In addition to its CA inhibitory activity, this compound has also been explored for its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that 3,4-Diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide showed promising activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional sulfonamide antibiotics, which target folate biosynthesis.

Another notable advancement is the optimization of the synthetic route for 3,4-Diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide. Researchers have developed a more efficient and scalable synthesis method, reducing the number of steps and improving overall yield. This progress is crucial for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising findings, challenges remain in the development of 3,4-Diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Ongoing research aims to design derivatives with improved pharmacological properties while retaining the compound's beneficial activities.

In conclusion, 3,4-Diamino-N-(2-methoxyphenyl)benzene-1-sulfonamide (CAS: 379725-41-4) represents a promising candidate for further drug development. Its diverse biological activities and recent advancements in synthesis and mechanistic understanding underscore its potential in addressing unmet medical needs. Future studies will likely focus on translational research to bridge the gap between laboratory findings and clinical applications.